Cas no 1704957-27-6 ((3R)-3-{(benzyloxy)carbonylamino}-3-(4-methyl-1,3-thiazol-2-yl)propanoic acid)

• Product Name: (3R)-3-{(benzyloxy)carbonylamino}-3-(4-methyl-1,3-thiazol-2-yl)propanoic acid
• CAS No: 1704957-27-6
• MF: C₁₅H₁₆N₂O₄S
• MW: 320.363542556763
• CID: 6090450
• PubChem ID: 104770793
• Update Time: 2025-08-05

(3R)-3-{(benzyloxy)carbonylamino}-3-(4-methyl-1,3-thiazol-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-{(benzyloxy)carbonylamino}-3-(4-methyl-1,3-thiazol-2-yl)propanoic acid
• (3R)-3-{[(benzyloxy)carbonyl]amino}-3-(4-methyl-1,3-thiazol-2-yl)propanoic acid
• 1704957-27-6
• EN300-1284421

• Inchi： 1S/C15H16N2O4S/c1-10-9-22-14(16-10)12(7-13(18)19)17-15(20)21-8-11-5-3-2-4-6-11/h2-6,9,12H,7-8H2,1H3,(H,17,20)(H,18,19)/t12-/m1/s1
• InChI Key： ZQMLYJFZBQWNKY-GFCCVEGCSA-N
• SMILES： S1C=C(C)N=C1[C@@H](CC(=O)O)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 320.08307817g/mol
• Monoisotopic Mass: 320.08307817g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 117Ų

Additional information on (3R)-3-{(benzyloxy)carbonylamino}-3-(4-methyl-1,3-thiazol-2-yl)propanoic acid

Introduction to (3R)-3-{(benzyloxy)carbonylamino}-3-(4-methyl-1,3-thiazol-2-yl)propanoic Acid (CAS No. 1704957-27-6)

(3R)-3-{(benzyloxy)carbonylamino}-3-(4-methyl-1,3-thiazol-2-yl)propanoic acid (CAS No. 1704957-27-6) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents. In this article, we will delve into the chemical properties, synthesis methods, and recent research advancements associated with this compound.

The chemical structure of (3R)-3-{(benzyloxy)carbonylamino}-3-(4-methyl-1,3-thiazol-2-yl)propanoic acid is noteworthy for its chiral center at the 3-position and the presence of a benzyloxycarbonyl (Cbz) protecting group on the amino moiety. The thiazole ring, a key functional group in this molecule, contributes to its biological activity and pharmacological properties. The combination of these structural elements makes it a valuable scaffold for the design and synthesis of bioactive compounds.

Recent studies have highlighted the importance of thiazole-containing compounds in various therapeutic areas. For instance, thiazoles have been shown to exhibit potent antimicrobial, antiviral, and anticancer activities. The presence of the thiazole ring in (3R)-3-{(benzyloxy)carbonylamino}-3-(4-methyl-1,3-thiazol-2-yl)propanoic acid suggests that it may possess similar biological activities. Researchers are actively exploring its potential as a lead compound for drug discovery.

The synthesis of (3R)-3-{(benzyloxy)carbonylamino}-3-(4-methyl-1,3-thiazol-2-yl)propanoic acid involves several well-defined steps. One common approach is to start with the amination of a suitable thiazole derivative followed by the introduction of the benzyloxycarbonyl protecting group. Subsequent steps may include esterification, hydrolysis, and chiral resolution to obtain the desired enantiomer. The choice of synthetic route depends on factors such as yield, purity, and scalability.

In terms of biological evaluation, (3R)-3-{(benzyloxy)carbonylamino}-3-(4-methyl-1,3-thiazol-2-yl)propanoic acid has been tested in various in vitro and in vivo models. Studies have shown that it exhibits promising activity against certain bacterial strains, making it a potential candidate for developing new antibiotics. Additionally, preliminary data suggest that it may have antiproliferative effects on cancer cells, warranting further investigation.

The pharmacokinetic properties of (3R)-3-{(benzyloxy)carbonylamino}-3-(4-methyl-1,3-thiazol-2-yl)propanoic acid are also an area of interest. Understanding its absorption, distribution, metabolism, and excretion (ADME) profiles is crucial for optimizing its therapeutic potential. Recent research has focused on enhancing its bioavailability through prodrug strategies and formulation development.

One notable application of (3R)-3-{(benzyloxy)carbonylamino}-3-(4-methyl-1,3-thiazol-2-yl)propanoic acid is in the field of peptide chemistry. The presence of the carboxylic acid group makes it an attractive building block for constructing peptides with enhanced stability and biological activity. Peptides derived from this compound have shown promise in targeting specific cellular pathways involved in disease processes.

Moreover, computational studies have provided insights into the molecular dynamics and binding interactions of (3R)-3-{(benzyloxy)carbonylamino}-3-(4-methyl-1,3-thiazol-2-yl)propanoic acid with various biological targets. These studies have helped identify key structural features responsible for its bioactivity and guided the rational design of more potent analogs.

In conclusion, (3R)-3-{(benzyloxy)carbonylamino}-3-(4-methyl-1,3-thiazol-2-yl)propanoic acid (CAS No. 1704957-27-6) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further development as a therapeutic agent. Ongoing research efforts aim to elucidate its full potential and optimize its properties for clinical use.